Cas no 57079-12-6 (2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)-)

2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)- structure
57079-12-6 structure
Product Name:2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)-
CAS No:57079-12-6
MF:C8H11NO5
MW:201.176642656326
CID:1600976
PubChem ID:11008966
Update Time:2025-04-21

2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-, (2Z)-
    • DTXSID001212014
    • (2Z)-4-[(3-Carboxypropyl)amino]-4-oxo-2-butenoic acid
    • 57079-12-6
    • SCHEMBL3900089
    • Inchi: 1S/C8H11NO5/c10-6(3-4-8(13)14)9-5-1-2-7(11)12/h3-4H,1-2,5H2,(H,9,10)(H,11,12)(H,13,14)/b4-3-
    • InChI Key: YNSWNGCOMKJSHN-ARJAWSKDSA-N
    • SMILES: OC(CCCNC(/C=C\C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 201.06373
  • Monoisotopic Mass: 201.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.7
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